Cas no 1481259-52-2 ({1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol)

• Product Name: {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol
• CAS No: 1481259-52-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6422315
• PubChem ID: 66024556
• Update Time: 2025-05-19

{1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol
• Cyclopropanemethanol, 1-[(2,3-dihydro-1H-inden-5-yl)methyl]-
• EN300-1839758
• {1-[(2,3-dihydro-1H-inden-5-yl)methyl]cyclopropyl}methanol
• 1481259-52-2
• CS-0354910
• AKOS015366908
• (1-((2,3-Dihydro-1h-inden-5-yl)methyl)cyclopropyl)methanol

• Inchi： 1S/C14H18O/c15-10-14(6-7-14)9-11-4-5-12-2-1-3-13(12)8-11/h4-5,8,15H,1-3,6-7,9-10H2
• InChI Key： LRMAZDORFVOCMX-UHFFFAOYSA-N
• SMILES： C1(CC2C=CC3=C(C=2)CCC3)(CO)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 330.8±11.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol

Introduction to {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol (CAS No. 1481259-52-2)

{1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number {1481259-52-2}, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate architecture of this molecule, characterized by a fused cyclopropyl ring and an indene moiety, makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural composition of {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol includes a cyclopropyl group attached to a methanol substituent, which is further linked to a 2,3-dihydro-1H-inden scaffold. This specific arrangement of functional groups suggests potential interactions with biological targets, making it a valuable candidate for pharmacological studies. The indene ring, known for its aromatic stability and ability to engage in π-stacking interactions, adds another layer of complexity that could influence its binding affinity and selectivity.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, indene derivatives have been particularly studied for their potential applications in treating various diseases. The presence of the cyclopropyl group in {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol introduces rigidity to the molecule, which can be advantageous in optimizing drug-like properties such as solubility and metabolic stability. These features make it an intriguing compound for further development.

Current research in medicinal chemistry increasingly focuses on designing molecules with multiple functional groups that can interact with biological targets in multiple ways. This approach often leads to the development of more potent and selective drugs. The structural features of {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol align well with this trend, as it possesses several sites for potential modification and optimization. For instance, the methanol substituent can be easily altered to introduce different functional groups, allowing for fine-tuning of the molecule's pharmacological profile.

One of the most exciting aspects of {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol is its potential as a lead compound for drug discovery. Its unique structural motifs have not been extensively explored in the literature, which presents an opportunity for innovative research. Computational studies have suggested that this compound could exhibit interactions with enzymes and receptors involved in various disease pathways. These interactions could be harnessed to develop novel therapeutics targeting conditions such as cancer, inflammation, and neurological disorders.

The synthesis of {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol presents both challenges and opportunities for synthetic chemists. The need to construct the cyclopropyl ring and the indene scaffold requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework.

In conclusion, {1-(2,3-dihydro-1H-inden-5-yl)methylcyclopropyl}methanol (CAS No. 1481259-52-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in the development of next-generation therapeutics.